N'-Tert-butyl-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-(4-methylbenzoyl)pyrrolidine-2-carbohydrazide

• IUPAC Name: N'-tert-butyl-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-(4-methylbenzoyl)pyrrolidine-2-carbohydrazide
• InChI: InChI=1S/C23H26ClF3N4O2/c1-14-7-9-15(10-8-14)21(33)31(22(2,3)4)29-20(32)18-6-5-11-30(18)19-17(24)12-16(13-28-19)23(25,26)27/h7-10,12-13,18H,5-6,11H2,1-4H3,(H,29,32)
• InChI Key: MSBDMBBBHRAGPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(C(C)(C)C)NC(=O)C2CCCN2C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C23H26ClF3N4O2
• Molecular Weight: 482.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a pyridine ring, a carbohydrazide group, and a trifluoromethyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine and pyridine rings would give the molecule a certain degree of rigidity, while the carbohydrazide and trifluoromethyl groups could potentially participate in various types of intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the pyridine ring might be able to act as a base or a nucleophile in certain reactions, while the carbohydrazide group could potentially undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. These might include using personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions for this compound could involve studying its reactivity, investigating its potential applications, and optimizing its synthesis.